N-(2,4-difluorophenyl)-2,1,3-benzothiadiazole-4-sulfonamide

• IUPAC Name: N-(2,4-difluorophenyl)-2,1,3-benzothiadiazole-4-sulfonamide
• InChI: InChI=1S/C12H7F2N3O2S2/c13-7-4-5-9(8(14)6-7)17-21(18,19)11-3-1-2-10-12(11)16-20-15-10/h1-6,17H
• InChI Key: LJTLKFZBKDUAPJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NSN=C2C(=C1)S(=O)(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C12H7F2N3O2S2
• Molecular Weight: 327.3 g/mol

Description

N-(2,4-difluorophenyl)-2,1,3-benzothiadiazole-4-sulfonamide, commonly known as DBDS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DBDS is a sulfonamide derivative of benzothiadiazole, which is a heterocyclic compound.

Mechanism of Action

The mechanism of action of DBDS is not fully understood. However, it has been suggested that DBDS exerts its antimicrobial activity by inhibiting the enzyme dihydropteroate synthase, which is involved in the synthesis of folic acid in bacteria. DBDS has also been found to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects
DBDS has been found to have both biochemical and physiological effects. It has been shown to inhibit the growth of various bacteria, including Escherichia coli and Staphylococcus aureus. DBDS has also been found to induce apoptosis in cancer cells, leading to cell death. Additionally, DBDS has been shown to have anti-inflammatory properties, reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

DBDS has several advantages for lab experiments. It is readily available and can be easily synthesized. DBDS is also stable and has a long shelf life. However, DBDS has some limitations. It is not soluble in water, which can make it difficult to work with in aqueous solutions. Additionally, DBDS can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of DBDS. One potential application is in the development of new antimicrobial agents. DBDS has been shown to be effective against a range of bacteria, and further research could lead to the development of new antibiotics. Additionally, DBDS could be used as a fluorescent probe for the detection of biomolecules in vivo. Further research could also explore the potential of DBDS as an anticancer agent and its mechanism of action in inducing apoptosis in cancer cells. Finally, research could focus on developing new methods for the synthesis of DBDS and its derivatives to improve its properties and potential applications.

Synthesis Methods

The synthesis of DBDS involves the reaction of 2,4-difluoroaniline with 2-aminobenzenesulfonamide in the presence of a catalyst. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of DBDS.

Scientific Research Applications

DBDS has been extensively studied for its potential applications in various fields. It has been found to have antimicrobial, anticancer, and anti-inflammatory properties. DBDS has also been used as a fluorescent probe for the detection of biomolecules.